5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide

• Molecular Formula: C23H24FN3O3S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 5-(3-ethyl-4-oxo-5,6,7,8-tetrahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C23H24FN3O3S/c1-3-27-23(28)20-10-5-4-9-19(20)22(25-27)16-12-11-15(2)21(13-16)31(29,30)26-18-8-6-7-17(24)14-18/h6-8,11-14,26H,3-5,9-10H2,1-2H3
• InChI Key: QSQOTEJPQRDSFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CCCC2)C(=N1)C3=CC(=C(C=C3)C)S(=O)(=O)NC4=CC(=CC=C4)F

Description

“5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide” is a complex organic compound that features a phthalazinone core, a fluorophenyl group, and a benzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide” typically involves multi-step organic reactions. The process may start with the preparation of the phthalazinone core, followed by the introduction of the ethyl group, and finally the attachment of the fluorophenyl and benzenesulfonamide groups. Common reagents used in these steps include ethylating agents, fluorinating agents, and sulfonamide derivatives. Reaction conditions often involve the use of solvents such as dichloromethane or ethanol, and catalysts like palladium or copper.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields and purity, using continuous flow reactors, and employing advanced purification techniques such as chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

“5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions may involve specific temperatures, pressures, and pH levels to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions could introduce new functional groups at specific positions on the molecule.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, the compound may be studied for its interactions with various biomolecules, such as proteins or nucleic acids. This can provide insights into its potential as a biochemical tool or therapeutic agent.

Medicine

In medicinal chemistry, “5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide” may be investigated for its pharmacological properties. This includes its potential as a drug candidate for treating various diseases or conditions.

Industry

In industrial applications, the compound may be used in the development of new materials or as a precursor for the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of “5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide” involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular function or signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-fluorophenyl)-2-methylbenzenesulfonamide” include other phthalazinone derivatives, fluorophenyl compounds, and benzenesulfonamides. Examples include:

• 5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(4-fluorophenyl)-2-methylbenzenesulfonamide
• 5-(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrophthalazin-1-yl)-N-(3-chlorophenyl)-2-methylbenzenesulfonamide

Uniqueness

The uniqueness of “this compound” lies in its specific combination of functional groups and structural features. This unique structure may confer distinct chemical and biological properties, making it a valuable compound for research and development.